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Compound of Interest

Compound Name: (R)-Phe-A110/B319

Cat. No.: B15560694 Get Quote

Efforts to generate detailed application notes and protocols for the compound designated as

(R)-Phe-A110/B319 have been inconclusive due to the absence of publicly available

information identifying a specific molecule with this name. Extensive searches across chemical

databases and scientific literature have not yielded a match for this designation, suggesting it

may be an internal, non-standardized, or otherwise unpublished compound identifier.

For researchers, scientists, and drug development professionals to effectively utilize any

chemical entity, precise identification is paramount. Without a definitive chemical structure,

CAS number, or reference in published literature, providing accurate and reliable information

on recommended solvents, concentrations, and biological activity is not feasible.

To proceed with generating the requested detailed application notes and protocols, further

clarification on the identity of (R)-Phe-A110/B319 is required. Helpful information would

include:

Chemical Structure: A 2D or 3D representation of the molecule.

CAS Number: The unique numerical identifier assigned by the Chemical Abstracts Service.

Alternative Names or Synonyms: Any other nomenclature used to refer to the compound.

Source or Vendor: Information on where the compound was obtained.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15560694?utm_src=pdf-interest
https://www.benchchem.com/product/b15560694?utm_src=pdf-body
https://www.benchchem.com/product/b15560694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relevant Publications: Any research articles, patents, or technical documents that mention

this compound.

Therapeutic Target or Biological Pathway of Interest: The intended biological application can

provide crucial context for identifying the compound and its relevant protocols.

Once the specific identity of (R)-Phe-A110/B319 is established, it will be possible to conduct a

targeted search for the necessary data to create comprehensive application notes, including:

Physicochemical Properties: Solubility in various solvents (e.g., DMSO, ethanol, water),

molecular weight, and stability.

Biological Activity: Mechanism of action, target pathways, and relevant bioassay data (e.g.,

IC50, EC50).

Experimental Protocols: Detailed, step-by-step instructions for in vitro and in vivo

experiments.

Data Presentation: Summary of quantitative data in structured tables.

Visualizations: Diagrams of signaling pathways and experimental workflows.

We encourage the user to provide the necessary clarifying information to enable the generation

of the requested detailed scientific content.

To cite this document: BenchChem. [Unraveling the Enigma of (R)-Phe-A110/B319: A Call
for Clarification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560694#r-phe-a110-b319-recommended-solvents-
and-concentrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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